Cas no 1805538-29-7 (Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate
• CAS No: 1805538-29-7
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4887318
• Update Time: 2025-05-20

Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-7(15)4-5-3-6(14)9(17-2)8(13-5)10(11)12/h3,10H,4H2,1-2H3,(H,13,14)
• InChI Key： KMWUYFPXJLGBTK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(CC(=O)OC)N1)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate

Recent Advances in the Study of Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate (CAS: 1805538-29-7)

Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate (CAS: 1805538-29-7) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has shown promising potential in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its pharmacological properties for targeted drug discovery.

The synthesis of Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate has been optimized through several innovative approaches. A 2023 study published in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthetic route that employs palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently. This method not only improves the overall yield but also reduces the formation of by-products, making it more suitable for industrial-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug formulations.

In terms of biological activity, Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate has demonstrated notable inhibitory effects on specific enzymes involved in inflammatory pathways. Research conducted at the University of California, San Francisco, revealed that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study, published in Bioorganic & Medicinal Chemistry Letters, reported an IC50 value of 0.8 μM, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, molecular docking studies indicated strong binding interactions with the active site of COX-2, providing insights into its mechanism of action.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. A 2024 study in Cancer Research explored its ability to induce apoptosis via the mitochondrial pathway, with results indicating a dose-dependent increase in caspase-3 activity. These findings underscore the compound's potential as a scaffold for designing targeted anticancer therapies, although further in vivo studies are needed to validate its efficacy and safety.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties, including the introduction of prodrug strategies to improve oral absorption. A collaborative study between academic and industry researchers, published in ACS Medicinal Chemistry Letters, reported the development of ester prodrugs with improved solubility and bioavailability profiles.

In conclusion, Methyl 2-(difluoromethyl)-4-hydroxy-3-methoxypyridine-6-acetate (CAS: 1805538-29-7) represents a promising candidate for further drug development, with applications spanning anti-inflammatory and anticancer therapies. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research. However, continued efforts are required to overcome existing challenges and fully realize its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, highlighting the importance of interdisciplinary collaboration in advancing medicinal chemistry.